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Compound of Interest

Compound Name: 1-Ethynylnaphthalene

Cat. No.: B095080

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 1-Ethynylnaphthalene, a flammable aromatic hydrocarbon. The
following procedures are designed to ensure the safety of laboratory personnel and compliance
with environmental regulations.

Immediate Safety Precautions

1-Ethynylnaphthalene is a flammable liquid and vapor.[1][2] It may be harmful if inhaled,
swallowed, or absorbed through the skin, and can cause irritation to the respiratory tract, skin,
and eyes.[3] In case of exposure, consult a physician and provide them with the safety data
sheet.[3]

Personal Protective Equipment (PPE): Before handling 1-Ethynylnaphthalene, all personnel
must be equipped with appropriate PPE, including:

Safety glasses or face shield[3]

Chemically resistant gloves[3]

Protective clothing to prevent skin exposure[4]

In case of insufficient ventilation, a NIOSH-approved respirator is necessary.[4]

Handling and Storage:
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» Avoid inhaling vapor or mist.[3]

o Keep the compound away from all sources of ignition, as it is highly flammable.[3]
o Store containers in a cool, dry, and well-ventilated area.[3]

Spill Management

In the event of a spill, the following steps should be taken immediately:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure
adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[3]
o Containment: Prevent the spill from spreading or entering drains.[3]

o Cleanup: For small spills, use an electrically protected vacuum cleaner or wet-brushing to
collect the material.[3] For larger spills, absorb the material with sand, diatomite, or another
inert absorbent material.[5]

» Disposal of Cleanup Materials: Place all contaminated materials into a sealed, labeled
container for disposal according to local regulations.[3][5]

Disposal Procedures

The primary method for the disposal of 1-Ethynylnaphthalene is through a licensed
professional waste disposal company.[3] The recommended disposal technique is incineration
in a chemical incinerator equipped with an afterburner and scrubber.[3]

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect all waste containing 1-Ethynylnaphthalene, including contaminated lab supplies
(e.g., gloves, pipette tips, paper towels), in a designated and clearly labeled hazardous
waste container.[6]
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o Ensure the container is properly sealed and stored in a designated hazardous waste
accumulation area.

e Labeling:

o Label the waste container with "Hazardous Waste," "Flammable Liquid,” and the chemical
name "1-Ethynylnaphthalene." Include any other warnings as required by local
regulations.

o Contact a Licensed Disposal Company:

o Arrange for the pickup and disposal of the hazardous waste with a certified waste
management contractor.[3] Provide them with the safety data sheet for 1-
Ethynylnaphthalene.

o Documentation:

o Maintain a detailed record of the disposed of chemical, including the quantity and date of
disposal, in accordance with institutional and regulatory requirements.

Quantitative Data

Property Value Reference
Flash Point 57.8 °C (136.0 °F) - closed cup  [1]
Density 1.070 g/mL at 25 °C [1]
Molecular Formula C12H8 [3]
Molecular Weight 152.19 g/mol [3]

Disposal Workflow
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Caption: Logical workflow for the safe disposal of 1-Ethynylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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